Cas no 1105240-52-5 (N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide
• CAS No: 1105240-52-5
• MF: C₂₁H₁₆N₄O₃
• MW: 372.376744270325
• CID: 5784179
• PubChem ID: 30867742
• Update Time: 2025-06-07

N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide
• F5547-0015
• SR-01000923284-1
• AKOS024513426
• N-(2H-1,3-benzodioxol-5-yl)-2-[2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-yl]acetamide
• N-(1,3-benzodioxol-5-yl)-2-(2-pyridin-3-ylbenzimidazol-1-yl)acetamide
• SR-01000923284
• 1105240-52-5
• N-(benzo[d][1,3]dioxol-5-yl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamide
• VU0647079-1

• Inchi： 1S/C21H16N4O3/c26-20(23-15-7-8-18-19(10-15)28-13-27-18)12-25-17-6-2-1-5-16(17)24-21(25)14-4-3-9-22-11-14/h1-11H,12-13H2,(H,23,26)
• InChI Key： HUVASTFCTCIFLK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)NC(CN1C(C2C=NC=CC=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 372.12224039g/mol
• Monoisotopic Mass: 372.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.3Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide

N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide (CAS No. 1105240-52-5) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the benzodiazepine family, which is well-known for its diverse biological activities and pharmacological properties.

The structure of N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide is characterized by a benzodiazepine core fused with a benzodioxole and a pyridine moiety. This unique combination of functional groups imparts the molecule with a range of biological activities, making it an attractive target for drug development. Recent studies have highlighted its potential as an antagonist for specific receptors and its role in modulating various physiological processes.

One of the key areas of research involving N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-yl)-1H-1,3-benzodiazol-1-ylacetamide is its activity as an antagonist for the serotonin 5-HT₇ receptor. Serotonin 5-HT₇ receptors are widely distributed in the central nervous system (CNS) and have been implicated in various neurological disorders, including depression, anxiety, and sleep disorders. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits high affinity and selectivity for the 5-HT₇ receptor, suggesting its potential as a novel therapeutic agent for these conditions.

In addition to its activity at the 5-HT₇ receptor, N-(2H-1,3-benzodioxol-5-yl)-2-2-(pyridin-3-y l)-1H -1 , 3 -benz odia z ol - 1 - yl acet amide has also shown promise in modulating other neurotransmitter systems. For instance, preliminary studies have indicated that it may interact with dopamine receptors, which are crucial for motor control and reward pathways. This dual mechanism of action could make it particularly effective in treating complex neurological disorders that involve multiple neurotransmitter systems.

The pharmacokinetic properties of N-(2H - 1 , 3 -benz odio x ol - 5 - yl ) - 2 - 2 -( pyri din - 3 - yl ) - 1 H - 1 , 3 -benz odia z ol - 1 - yl acet amide have been extensively studied to ensure its suitability for clinical use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good blood-brain barrier permeability, which is essential for CNS-targeted therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2H - 1 , 3 -benz odio x ol - 5 - yl ) - 2 - 2 -( pyri din - 3 - yl ) - 1 H - 1 , 3 -benz odia z ol - 1 - yl acet amide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various neurological disorders.

Beyond its therapeutic applications, N-(2H - 1 , 3 -benz odio x ol - 5 - yl ) - 2 - 2 -( pyri din - 3 - yl ) - 1 H - 1 , 3 -benz odia z ol - 1 - yl acet amide has also been studied for its potential use as a research tool. Its ability to selectively target specific receptors makes it valuable for elucidating the roles of these receptors in various physiological processes. This can provide valuable insights into disease mechanisms and aid in the development of more targeted therapies.

In conclusion, N-(2H - 1 , 3 -benz odio x ol – 5 – y l) – 2 – ( p yr id i n – 3 – y l) – 1 H – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z o l – ( b en z o d ia z ol ) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and diverse biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of neurological disorders.